1-(3-Hydroxymethyl-piperidin-1-yl)-butan-1-one

• CAS No.: 877624-58-3
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 1-[3-(hydroxymethyl)piperidin-1-yl]butan-1-one
• InChI: InChI=1S/C10H19NO2/c1-2-4-10(13)11-6-3-5-9(7-11)8-12/h9,12H,2-8H2,1H3
• InChI Key: LMOWXZNBUJSNNP-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCCC(C1)CO

Description

1-(3-Hydroxymethyl-piperidin-1-yl)-butan-1-one is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of piperidin-3-yl-methanol (2.3 g, 20 mmol) in water (30 ml) is slowly added NaOH (1.2 g, 30 mmol). After total dissolution butyryl chloride (2.15 g, 2.11 ml, 20.2 mmol) is slowly added dropwise. The resulting mixture is allowed to stir overnight at rt. The water phase is extracted three times with dichloromethane. The combined organic phases are washed with brine and dried over Na2SO4. The solvents are evaporated in vacuo yielding the title compound (2.48 g) in 66% as a colourless oil which solidifies on standing: tR=1.52 min (LC-2), ESI-MS (pos.): m/z 208.00 [M+Na]+; 1H-NMR (CDCl3): The product is a (1:1) mixture of rotamers: δ (ppm) 0.92 (t, 3H, CH3), 1.21 (m, 0.5H), 1.33-1.52 (m, 2H), 1.57-1.84 (m, 5H), 2.26-2.32 (m, 2H, CH2C═O), 2.74 (dt, 0.5H), 2.87 (dd, 0.5H), 3.10 (dd, 1H), 3.26 (ddd, 1H), 3.39-3.45 (m, 1.5H), 3.51-3.59 (m, 1H), 3.91 (dd, 1H), 4.29 (dt, 0.5H).